Cas no 861881-02-9 (4-Iodo-1H-pyrazolo[3,4-b]pyridine)
4-Iodo-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core substituted with an iodine atom at the 4-position. This structure serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where it facilitates cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. The iodine substituent enhances reactivity, enabling efficient functionalization of the scaffold. Its rigid aromatic framework contributes to stability, while the pyrazole and pyridine moieties offer potential for further derivatization. This compound is valuable in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents, due to its ability to act as a key building block in medicinal chemistry.
![4-Iodo-1H-pyrazolo[3,4-b]pyridine structure](https://ossimg.kuujia.com/scimg/862000/861881-02-9x500.png)
861881-02-9 structure
Product Name:4-Iodo-1H-pyrazolo[3,4-b]pyridine
CAS No:861881-02-9
MF:C6H4IN3
MW:245.020532608032
MDL:MFCD11846314
CID:662351
PubChem ID:57642801
Update Time:2025-06-07
4-Iodo-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Iodo-1H-pyrazolo[3,4-b]pyridine
- 1H-Pyrazolo[3,4-b]pyridine, 4-iodo-
- 4-IODO-7-AZA-1H-INDAZOLE
- 4-Iodo-1H-pyrazolo[3,4-b]pyridine (ACI)
- AKOS016006402
- G11342
- 4-iodo-7-azaindazole
- AC-31800
- SY077814
- EN300-4267012
- AS-32681
- MFCD11846314
- 4-iodo-1 H-pyrazolo[3,4-b]pyridine
- DTXSID10727413
- 4-Iodo-2H-pyrazolo[3,4-b]pyridine
- 861881-02-9
- SCHEMBL290117
- PB23907
- CS-0053820
-
- MDL： MFCD11846314
- Inchi： 1S/C6H4IN3/c7-5-1-2-8-6-4(5)3-9-10-6/h1-3H,(H,8,9,10)
- InChI Key： PEHWWSPOLYSDBW-UHFFFAOYSA-N
- SMILES： IC1C2=C(NN=C2)N=CC=1
Computed Properties
- Exact Mass: 244.94500
- Monoisotopic Mass: 244.94499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57000
- LogP: 1.56250
4-Iodo-1H-pyrazolo[3,4-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM124046-1g |
4-iodo-1H-pyrazolo[3,4-b]pyridine |
861881-02-9 | 95+% | 1g |
$305 | 2021-08-05 | |
| Alichem | A049000272-1g |
4-Iodo-1H-pyrazolo[3,4-b]pyridine |
861881-02-9 | 95% | 1g |
$317.72 | 2023-08-31 | |
| Alichem | A049000272-5g |
4-Iodo-1H-pyrazolo[3,4-b]pyridine |
861881-02-9 | 95% | 5g |
$795.24 | 2023-08-31 | |
| Alichem | A049000272-10g |
4-Iodo-1H-pyrazolo[3,4-b]pyridine |
861881-02-9 | 95% | 10g |
$1193.17 | 2023-08-31 | |
| Alichem | A049000272-25g |
4-Iodo-1H-pyrazolo[3,4-b]pyridine |
861881-02-9 | 95% | 25g |
$1989.04 | 2023-08-31 | |
| Apollo Scientific | OR305397-250mg |
4-Iodo-1H-pyrazolo[3,4-b]pyridine |
861881-02-9 | 98% | 250mg |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR305397-1g |
4-Iodo-1H-pyrazolo[3,4-b]pyridine |
861881-02-9 | 98% | 1g |
£20.00 | 2025-03-21 | |
| Chemenu | CM124046-1g |
4-iodo-1H-pyrazolo[3,4-b]pyridine |
861881-02-9 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM124046-5g |
4-iodo-1H-pyrazolo[3,4-b]pyridine |
861881-02-9 | 95%+ | 5g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1046493-5g |
4-Iodo-1H-pyrazolo[3,4-b]pyridine |
861881-02-9 | 95% | 5g |
$160 | 2024-06-07 |
4-Iodo-1H-pyrazolo[3,4-b]pyridine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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